Cas no 31082-90-3 (3-(2,3-dihydroxyphenyl)prop-2-enoic acid)

3-(2,3-dihydroxyphenyl)prop-2-enoic acid structure
31082-90-3 structure
Product Name:3-(2,3-dihydroxyphenyl)prop-2-enoic acid
CAS No:31082-90-3
MF:C9H8O4
MW:180.157423019409
CID:308909
PubChem ID:5282146
Update Time:2025-04-19

3-(2,3-dihydroxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(2,3-dihydroxyphenyl)-
    • 2,3-dihydroxycinnamic acid
    • (2E)-3-(2,3-Dihydroxyphenyl)acrylic acid
    • 2-propenoic acid, 3-(2,3-dihydroxyphenyl)-, (2E)-
    • 3-(2,3-dihydroxyphenyl)prop-2-enoic acid
    • (E)-2-PROPENOIC ACID,3-(2,3-DIHYDROXYPHENYL)-
    • (E)-3-(2,3-Dihydroxyphenyl)-2-propenoic acid
    • AKOS006276935
    • 31082-90-3
    • (E)-3-(2,3-dihydroxyphenyl)prop-2-enoic acid
    • (E)-3-(2,3-Dihydroxyphenyl)acrylic acid
    • EN300-1869319
    • 3-(2,3-dihydroxyphenyl)acrylic acid
    • 38481-04-8
    • DTXSID601030503
    • 2-Propenoic acid, 3-(2,3-dihydroxyphenyl)-
    • CHEBI:48681
    • CINNAMIC ACID, 2,3-DIHYDROXY-
    • Q4596762
    • trans-2,3-Dihydroxycinnamate
    • 2,3-dihydroxy-trans-cinnamic acid
    • UNII-8EU63XMR43
    • 8EU63XMR43
    • 1ST178425
    • Z1198161241
    • 3-(2,3-dihydroxyphenyl)-2-propenoic acid
    • (2E)-3-(2,3-dihydroxyphenyl)prop-2-enoic acid
    • SCHEMBL89185
    • Anthenobilic acid
    • CHEBI:32356
    • Q27121323
    • Inchi: 1S/C9H8O4/c10-7-3-1-2-6(9(7)13)4-5-8(11)12/h1-5,10,13H,(H,11,12)
    • InChI Key: SIUKXCMDYPYCLH-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=CC=1C=CC(=O)O)O

Computed Properties

  • Exact Mass: 180.04224
  • Monoisotopic Mass: 180.042259
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.478
  • Boiling Point: 419°Cat760mmHg
  • Flash Point: 221.3°C
  • Refractive Index: 1.706
  • PSA: 77.76

3-(2,3-dihydroxyphenyl)prop-2-enoic acid Pricemore >>

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